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Compound of Interest

Compound Name: C14 Ceramide

Cat. No.: B014002

An In-depth Technical Guide to the Biochemical Properties of C14 Ceramide

Introduction

Ceramides are a class of lipid molecules composed of a sphingosine backbone N-acylated with
a fatty acid. These molecules are not merely structural components of the cell membrane but
are now recognized as critical bioactive lipids involved in a multitude of cellular signaling
pathways.[1][2][3] The specific biological function of a ceramide is often dictated by the length
of its N-acyl chain.[1][4] C14 Ceramide (N-myristoyl-D-erythro-sphingosine), which contains a
14-carbon myristic acid chain, is an endogenous ceramide primarily generated by Ceramide
Synthase 6 (CerS6).[5][6] It plays significant roles in diverse cellular processes, including
apoptosis, necroptosis, inflammation, and metabolic regulation.[1][5] This guide provides a
comprehensive overview of the biochemical properties, biological functions, signaling
pathways, and relevant experimental protocols for C14 Ceramide, intended for researchers,
scientists, and professionals in drug development.

Biochemical and Physical Properties

C14 Ceramide is a crystalline solid at room temperature.[5] Its biochemical and physical
properties are summarized in the table below, providing essential data for experimental design
and application.
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Property Value References
N-[(1S,2R,3E)-2-hydroxy-1-
hydroxymethyl)-3-

Systematic Name (hy Y Y [51[7]
heptadecen-1-yl]-
tetradecanamide
Cer(d18:1/14:0), N-myristoyl-

Common Synonyms ) ) [518]
D-erythro-sphingosine

CAS Number 34227-72-0 [5I71[9]

Molecular Formula C32H63NO3 [517191[10]

Molecular Weight 509.85 g/mol [7119]

Melting Point 94-96 °C [11]
Crystalline solid / White

Appearance [31[5]
powder

Purity >98% [71[9]

N DMF: 0.15 mg/mL; Soluble in

Solubility [5][12]
ethanol, DMSO

Storage Temperature -20°C [8][13]

Biological Functions and Signaling Pathways

C14 Ceramide is a key signaling molecule implicated in a wide array of cellular responses,

from programmed cell death to metabolic and inflammatory diseases. Its functions are often

context-dependent, varying with cell type and physiological state.

Role in Programmed Cell Death (Apoptosis and

Necroptosis)

Ceramides are well-established mediators of apoptosis.[14][15][16] Elevated levels of C14 and

C16 ceramides can induce antiproliferative effects, including growth arrest and apoptosis.[17]

This is often achieved through the activation of downstream effector proteins.[1] For instance,
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during nutrient deprivation, C14 ceramide levels have been shown to increase, contributing to
necroptosis, a form of programmed necrosis.[5]

Regulation of Protein Phosphatase 2A (PP2A)

One of the most well-characterized targets of ceramide is Protein Phosphatase 2A (PP2A), a
major serine/threonine phosphatase that regulates numerous cellular processes.[1][2][18]
Ceramide can directly bind to and activate PP2A.[19] This activation can dephosphorylate and
inactivate pro-survival proteins like Akt (Protein Kinase B), thereby tilting the cellular balance
towards apoptosis.[16] While some studies suggest a preferential binding of longer-chain
ceramides (e.g., C18) to PP2A inhibitors like SET/I2PP2A, ceramides with myristoyl chains
(C14) are also known to activate the enzyme.[19][20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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